Cas no 656810-12-7 (1-Propanol, 3-(2,4,5-trichlorophenoxy)-)

• Product Name: 1-Propanol, 3-(2,4,5-trichlorophenoxy)-
• CAS No: 656810-12-7
• MF: C₉H₉Cl₃O₂
• MW: 255.52556014061
• CID: 397654
• PubChem ID: 43388617
• Update Time: 2025-04-19

1-Propanol, 3-(2,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(2,4,5-trichlorophenoxy)-
• 3-(2,4,5-trichlorophenoxy)propan-1-ol
• DTXSID70655965
• AKOS008906492
• 656810-12-7

• Inchi： 1S/C9H9Cl3O2/c10-6-4-8(12)9(5-7(6)11)14-3-1-2-13/h4-5,13H,1-3H2
• InChI Key： WXMIOPLTEALORP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCCCO)Cl)Cl

Computed Properties

• Exact Mass: 253.96697
• Monoisotopic Mass: 253.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46